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Compound of Interest

Compound Name: N-Methylacetamide-d6

Cat. No.: B1458398

An In-depth Technical Guide on the Physical and Chemical Properties of N-Methylacetamide-
dé

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methylacetamide-d6 is the deuterated form of N-Methylacetamide (NMA), a simple
secondary amide that serves as a fundamental model for the peptide bond in proteins.[1][2] Its
deuterated isotopologue is a valuable tool in various research applications, particularly in drug
development and metabolic studies. The substitution of hydrogen atoms with deuterium allows
for its use as an internal standard in quantitative analysis by Nuclear Magnetic Resonance
(NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass
Spectrometry (LC-MS).[3] Deuteration can influence the pharmacokinetic and metabolic
profiles of drug candidates, making isotopically labeled compounds like N-Methylacetamide-
d6 essential for tracing and quantification during drug development.[3][4]

This guide provides a comprehensive overview of the core physical and chemical properties of
N-Methylacetamide-d6, detailed experimental protocols for its characterization, and logical
workflows relevant to its synthesis and application.

Physical and Chemical Properties
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N-Methylacetamide-d6 is a colorless to light yellow liquid at room temperature.[5] The core
properties are summarized and compared with its non-deuterated counterpart below.

Data Presentation

Table 1: Core Physical and Chemical Properties of N-Methylacetamide-d6

Property Value Reference
Chemeal Name Acetamide-2,2,2-d3, N- 5]
(methyl-d3)-
CAS Number 3669-73-6 [5]
Molecular Formula C3HDeNO [5]
Molecular Weight 79.13 g/mol [5]
Appearance Colorless to light yellow liquid [5]
Purity >98.60% [5]
Isotopic Enrichment >98.5% [5]

Table 2: Comparative Properties of N-Methylacetamide-d6 vs. N-Methylacetamide (Non-
deuterated)
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Property N-Methylacetamide-d6 N-Methylacetamide
CAS Number 3669-73-6[5] 79-16-3[6][7][8]
Molecular Formula C3HDsNO[5] CsH7NOI6][8][9]
Molecular Weight 79.13 g/mol [5] 73.09 g/mol [6][7][8]

Colorless to light yellow
Appearance

Colorless solid or liquid[9][10]

liquid[5] [11]
_ _ Not specified (liquid at room
Melting Point 26-28 °C[6][8][12][13]
temp)
Boiling Point Not specified 204-206 °C[6][12][13]
Density Not specified 0.957 g/mL at 25 °C[6][8][13]
Refractive Index (n20/D) Not specified 1.433[6][8]
N - Soluble in water, alcohol,
Solubility Not specified

ether, acetone, benzene[7][14]

Synthesis and Logical Workflows

The synthesis of N-Methylacetamide typically involves the reaction of methylamine with hot

acetic acid or acetic anhydride.[9][10][15] For the deuterated variant, isotopically labeled

starting materials are used.

Mandatory Visualization 1: Synthesis Workflow
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General Synthesis Workflow for N-Methylacetamide-d6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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